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Compound of Interest

Compound Name: Pim-1 kinase inhibitor 10

Cat. No.: B12364514

For researchers, scientists, and drug development professionals, this guide provides a
comparative analysis of reported IC50 values for various Pim-1 kinase inhibitors. The data is
presented to facilitate objective comparison and is supported by detailed experimental
methodologies.

The Pim-1 kinase, a member of the serine/threonine kinase family, is a well-documented proto-
oncogene involved in the regulation of cell cycle progression, proliferation, and apoptosis.[1][2]
[3] Its overexpression is implicated in various hematological malignancies and solid tumors,
including prostate cancer and leukemia, making it an attractive target for cancer therapy.[1][2]
[4] This guide focuses on a comparative analysis of the half-maximal inhibitory concentration
(IC50) values of several compounds targeting Pim-1 kinase.

Comparative IC50 Values of Pim-1 Kinase Inhibitors

The following table summarizes the IC50 values of various inhibitors against Pim-1 kinase. For
context, IC50 values for Pim-2 and Pim-3 isoforms are also included where available, offering
insights into the selectivity of these compounds. The data has been compiled from various
scientific publications and commercial suppliers.
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o Pim-1 IC50 Pim-2 IC50 Pim-3 IC50

Inhibitor Reference

(nM) (nM) (nM)
AZD1208 0.4 5 1.9 [5][6]
PIMadr 0.006 (Ki) 0.018 (Ki) 0.009 (Ki) [51I7]

) i ) i . i

(LGH447)
CX-6258 5 25 16 [51161[7]
SGI-1776 7 363 69 [7]
Uzansertib

0.24 30 0.12 [6]
(INCB053914)
SMI-4a 17 >100,000 - [6]
TCS PIM-1 1 50 >20,000 - [5]
Quercetagetin 340 - - [8]
Hispidulin 2710 - - [51I7]
SMI-16a 150 20 - [61[7]
TP-3654 5 (Ki) 239 (Ki) 42 (Ki) [6][7]
GDC-0339 0.03 (Ki) 0.1 (Ki) 0.02 (Ki) [7]

Note: Some values are reported as Ki (inhibition constant) which can be comparable to IC50
under certain assay conditions.

Pim-1 Signaling Pathway

Pim-1 kinase is a downstream effector of the JAK/STAT signaling pathway, which is activated
by various cytokines and growth factors.[1][3][9] Once expressed, Pim-1 can phosphorylate a
multitude of downstream targets involved in cell survival and proliferation, such as the pro-
apoptotic protein Bad and the cell cycle regulator p21.[3][9]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.selleckchem.com/subunits/Pim1_Pim_selpan.html
https://www.selleckchem.com/PIM.html
https://www.selleckchem.com/subunits/Pim1_Pim_selpan.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.selleckchem.com/subunits/Pim1_Pim_selpan.html
https://www.selleckchem.com/PIM.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.selleckchem.com/PIM.html
https://www.selleckchem.com/PIM.html
https://www.selleckchem.com/subunits/Pim1_Pim_selpan.html
https://aacrjournals.org/mct/article/6/1/163/235185/Characterization-of-a-potent-and-selective-small
https://www.selleckchem.com/subunits/Pim1_Pim_selpan.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.selleckchem.com/PIM.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.selleckchem.com/PIM.html
https://www.medchemexpress.com/Targets/Pim.html
https://www.medchemexpress.com/Targets/Pim.html
https://en.wikipedia.org/wiki/PIM1
https://atlasgeneticsoncology.org/gene/261/pim1-(pim-1-oncogene)
https://www.jci.org/articles/view/33216
https://atlasgeneticsoncology.org/gene/261/pim1-(pim-1-oncogene)
https://www.jci.org/articles/view/33216
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Extracellular

Cytokines / Growth Factors

Cell M% 'rnbrane

Cytokine Receptor

Cytoplasm

Bad

phosphorylates

Bl p-Bad (Inactive)

inhibition of

p21

Cell Cycle Progression

JAK

phosphorylates phasphorylates

p-p21 (Inactive) STAT

1

I
inhibition of

I

1

dimerizes leads to translation

Nucleus

STAT Dimer

translocates to nucleus

Pim-1 Gene Transcription

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12364514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Start: Prepare Reagents

Prepare Serial Dilutions of Inhibitor

Initiate Reaction with ATP

Stop Reaction and Measure Kinase Activity
(e.g., Luminescence, Fluorescence, Radioactivity)

Calculate IC50 Value using Curve Fitting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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